Cas no 63464-62-0 (3-Fluoranthenamine, N-methyl-)

3-Fluoranthenamine, N-methyl- structure
3-Fluoranthenamine, N-methyl- structure
Product Name:3-Fluoranthenamine, N-methyl-
CAS No:63464-62-0
MF:C17H13N
MW:231.291824102402
CID:1652391
Update Time:2024-09-12

3-Fluoranthenamine, N-methyl- Chemical and Physical Properties

Names and Identifiers

    • 3-Fluoranthenamine, N-methyl-
    • Inchi: 1S/C17H13N/c1-18-16-10-9-14-12-6-3-2-5-11(12)13-7-4-8-15(16)17(13)14/h2-10,18H,1H3
    • InChI Key: HQLSPIGRLIAWPR-UHFFFAOYSA-N
    • SMILES: C1=C2C3=C(C4=C2C=CC=C4)C=CC=C3C(NC)=C1

Computed Properties

  • Exact Mass: 231.10489

Experimental Properties

  • Density: 1.274±0.06 g/cm3(Predicted)
  • Melting Point: 93-94 °C
  • Boiling Point: 431.0±14.0 °C(Predicted)
  • PSA: 12.03
  • pka: 4.85±0.20(Predicted)
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